molecular formula C14H18O3 B8373985 4-(1,4-Benzodioxan-6-yl)-4-hydroxycyclohexane

4-(1,4-Benzodioxan-6-yl)-4-hydroxycyclohexane

Cat. No. B8373985
M. Wt: 234.29 g/mol
InChI Key: ZGBGIYNAHDBAJZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1,4-Benzodioxan-6-yl)-4-hydroxycyclohexane is a useful research compound. Its molecular formula is C14H18O3 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1,4-Benzodioxan-6-yl)-4-hydroxycyclohexane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,4-Benzodioxan-6-yl)-4-hydroxycyclohexane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1,4-Benzodioxan-6-yl)-4-hydroxycyclohexane

Molecular Formula

C14H18O3

Molecular Weight

234.29 g/mol

IUPAC Name

1-(2,3-dihydro-1,4-benzodioxin-6-yl)cyclohexan-1-ol

InChI

InChI=1S/C14H18O3/c15-14(6-2-1-3-7-14)11-4-5-12-13(10-11)17-9-8-16-12/h4-5,10,15H,1-3,6-9H2

InChI Key

ZGBGIYNAHDBAJZ-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)(C2=CC3=C(C=C2)OCCO3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1,4-cyclohexanedione monoethylene ketal (7.8 g, 50 mmole) in 50 ml dry THF was added to a of the Grignard reagent prepared from magnesium metal (1.34 g, 55 mmole) and 6-bromo-1,4-benzodioxane (10.75 g, 50 mmole). The mixture was stirred for 16 hr, quenched with saturated NH4Cl and extracted with ether. The ether extracts were dried with Na2SO4 and the solvent removed in vacuo. Acetone (75 ml) and 1 N HCl (75 ml) were added and the solution was stirred 18 hr to give a tan precipitate which was filtered and air dried (6.38 g, 59.1%). This material was used without further purtification.
Quantity
7.8 g
Type
reactant
Reaction Step One
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.34 g
Type
reactant
Reaction Step Two
Quantity
10.75 g
Type
reactant
Reaction Step Two

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